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Compound of Interest

Compound Name: 17-Hydroxyventuricidin A

Cat. No.: B15566195

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyventuricidin A is a macrolide antibiotic produced by certain species of
Streptomyces. It is a potent and specific inhibitor of mitochondrial F1FO-ATP synthase, a key
enzyme in cellular energy metabolism. By binding to the FO subunit of the complex, 17-
Hydroxyventuricidin A blocks the proton channel, thereby inhibiting ATP synthesis. This
mechanism of action makes it a valuable tool for studying cellular bioenergetics and a potential
candidate for therapeutic development, particularly as an antifungal and antibacterial agent.
Furthermore, it has been shown to act as an antibiotic adjuvant, enhancing the efficacy of other
antibiotics against resistant bacterial strains.

Accurate and reproducible experimental results depend on the correct preparation of stock
solutions. This document provides detailed protocols for the preparation, storage, and handling
of 17-Hydroxyventuricidin A stock solutions to ensure their stability and efficacy for in vitro
and in vivo studies.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of 17-Hydroxyventuricidin A
is presented in the table below. This information is critical for the accurate preparation of stock
solutions at desired concentrations.
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Property Value Source(s)
Molecular Formula Ca1H67NO12 [1]
Molecular Weight 765.97 g/mol [1]
Appearance White solid [1]

CAS Number 113204-43-6 [1]
Solubility in Ethanol 1 mg/mL [2][3]
Solubility in DMSO Soluble [2][3]
Solubility in Methanol Soluble [2][3]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Stock Solution in
Ethanol

This protocol describes the preparation of a 1 mg/mL stock solution of 17-
Hydroxyventuricidin A in ethanol.

Materials:

e 17-Hydroxyventuricidin A powder

e Anhydrous ethanol (=99.5%)

 Sterile microcentrifuge tubes or amber glass vials
o Calibrated micropipettes

e Vortex mixer

e Analytical balance

Procedure:
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e Weighing: In a sterile microcentrifuge tube or amber glass vial, accurately weigh 1 mg of 17-
Hydroxyventuricidin A powder using an analytical balance.

» Solvent Addition: Add 1 mL of anhydrous ethanol to the vial containing the powder.

o Dissolution: Cap the vial securely and vortex the solution until the powder is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
Visually inspect the solution to ensure no particulate matter is present.

o Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store the aliquots at -20°C in tightly sealed amber vials to protect from light.

Protocol 2: Preparation of a 10 mM Stock Solution in
DMSO

This protocol outlines the preparation of a 10 mM stock solution of 17-Hydroxyventuricidin A
in dimethyl sulfoxide (DMSO).

Materials:

e 17-Hydroxyventuricidin A powder (MW: 765.97 g/mol )
e Anhydrous, sterile-filtered DMSO

« Sterile microcentrifuge tubes or amber glass vials

o Calibrated micropipettes

» Vortex mixer

» Ultrasonic water bath (optional)

» Analytical balance

Procedure:

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of 17-
Hydroxyventuricidin A. For 1 mL of a 10 mM solution:
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o Mass (mg) = 10 mmol/L * 765.97 g/mol * 0.001 L * 1000 mg/g = 7.66 mg

e Weighing: Accurately weigh 7.66 mg of 17-Hydroxyventuricidin A powder into a sterile
amber glass vial.

e Solvent Addition: Add 1 mL of anhydrous, sterile-filtered DMSO to the vial.

 Dissolution: Tightly cap the vial and vortex thoroughly. If the compound does not dissolve
completely, sonicate the vial in an ultrasonic water bath for a few minutes.[3] Gentle warming
to 37°C can also facilitate dissolution.[3] Ensure the final solution is clear and free of
precipitates.

o Storage: Aliquot the 10 mM stock solution into single-use volumes in sterile, amber
microcentrifuge tubes. Store at -20°C or -80°C for long-term storage.

Note on Working Solutions: When preparing working solutions for cell-based assays, the final
concentration of DMSO should be kept low (typically <0.5%) to avoid solvent-induced
cytotoxicity. Perform serial dilutions of the stock solution in your cell culture medium.

Mechanism of Action: Inhibition of F1F0-ATP
Synthase

17-Hydroxyventuricidin A exerts its biological effects by targeting the F1FO-ATP synthase, a
multi-subunit enzyme complex located in the inner mitochondrial membrane of eukaryotes and
the plasma membrane of bacteria. This enzyme is crucial for the production of ATP, the primary
energy currency of the cell.
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Caption: Inhibition of F1IFO-ATP Synthase by 17-Hydroxyventuricidin A.

The diagram above illustrates the mechanism of action. The flow of protons through the FO
subunit drives the rotation of the complex, leading to the synthesis of ATP by the F1 subunit.
17-Hydroxyventuricidin A binds to the FO subunit, obstructing the proton channel. This
inhibition of proton translocation decouples the proton gradient from ATP synthesis, leading to a
depletion of cellular ATP and, in bacteria, a disruption of the membrane potential.

Experimental Workflow: From Stock to Working
Solution

The following workflow diagram outlines the key steps from receiving the powdered compound
to preparing a working solution for a typical cell-based experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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